Cas no 160721-25-5 (Ethyl 4-(3-Hydroxyphenyl)butyrate)
160721-25-5 structure
Product Name:Ethyl 4-(3-Hydroxyphenyl)butyrate
CAS No:160721-25-5
MF:C12H16O3
MW:208.253643989563
MDL:MFCD12756194
CID:65566
PubChem ID:15197887
Update Time:2025-04-18
Ethyl 4-(3-Hydroxyphenyl)butyrate Chemical and Physical Properties
Names and Identifiers
-
- Ethyl 4-(3-hydroxyphenyl)butanoate
- Benzenebutanoic acid, 3-hydroxy-, ethyl ester
- Ethyl 4-(3-hydroxyphenyl)butyrate
- SCHEMBL3906464
- CS-0172353
- 1-Butanone, 1-(2-hydroxy-5-methylphenyl)-
- 160721-25-5
- A3557
- FT-0656144
- AKOS015890963
- LAUUBUHMYMXNAO-UHFFFAOYSA-N
- ethyl4-(3-hydroxyphenyl)butanoate
- DTXSID30569933
- AS-37832
- DB-012418
- Ethyl 4-(3-Hydroxyphenyl)butyrate
-
- MDL: MFCD12756194
- Inchi: 1S/C12H16O3/c1-2-15-12(14)8-4-6-10-5-3-7-11(13)9-10/h3,5,7,9,13H,2,4,6,8H2,1H3
- InChI Key: LAUUBUHMYMXNAO-UHFFFAOYSA-N
- SMILES: O(CC)C(CCCC1C=CC=C(C=1)O)=O
Computed Properties
- Exact Mass: 208.11000
- Monoisotopic Mass: 208.109944368g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 3
- Heavy Atom Count: 15
- Rotatable Bond Count: 6
- Complexity: 191
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 2.4
- Topological Polar Surface Area: 46.5Ų
Experimental Properties
- Color/Form: Pale-yellow to Yellow-brown Sticky Oil to Semi-Solid
- Density: 1.094
- Boiling Point: 335.5°C at 760 mmHg
- Flash Point: 140.1°C
- Refractive Index: 1.521
- PSA: 46.53000
- LogP: 2.27800
Ethyl 4-(3-Hydroxyphenyl)butyrate Security Information
- Signal Word:Warning
- Hazard Statement: H302;H315;H319
- Warning Statement: P305+P351+P338
- Storage Condition:Room temperature
Ethyl 4-(3-Hydroxyphenyl)butyrate Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Alichem | A019111501-250mg |
Ethyl 4-(3-hydroxyphenyl)butanoate |
160721-25-5 | 97% | 250mg |
208.06 USD | 2021-06-17 | |
| Alichem | A019111501-1g |
Ethyl 4-(3-hydroxyphenyl)butanoate |
160721-25-5 | 97% | 1g |
720.80 USD | 2021-06-17 | |
| Alichem | A019111501-5g |
Ethyl 4-(3-hydroxyphenyl)butanoate |
160721-25-5 | 97% | 5g |
1,636.64 USD | 2021-06-17 | |
| AstaTech | 61952-0.25/G |
ETHYL 4-(3-HYDROXYPHENYL)BUTYRATE |
160721-25-5 | 97% | 0.25g |
$180 | 2023-09-16 | |
| AstaTech | 61952-1/G |
ETHYL 4-(3-HYDROXYPHENYL)BUTYRATE |
160721-25-5 | 97% | 1g |
$450 | 2023-09-16 | |
| AstaTech | 61952-5/G |
ETHYL 4-(3-HYDROXYPHENYL)BUTYRATE |
160721-25-5 | 97% | 5g |
$1351 | 2023-09-16 | |
| TRC | E940498-10mg |
Ethyl 4-(3-Hydroxyphenyl)butyrate |
160721-25-5 | 10mg |
$ 50.00 | 2022-06-05 | ||
| TRC | E940498-50mg |
Ethyl 4-(3-Hydroxyphenyl)butyrate |
160721-25-5 | 50mg |
$ 160.00 | 2022-06-05 | ||
| TRC | E940498-100mg |
Ethyl 4-(3-Hydroxyphenyl)butyrate |
160721-25-5 | 100mg |
$ 230.00 | 2022-06-05 | ||
| eNovation Chemicals LLC | Y0993531-5g |
Ethyl 4-(3-hydroxyphenyl)butanoate |
160721-25-5 | 95% | 5g |
$1100 | 2022-11-02 |
Ethyl 4-(3-Hydroxyphenyl)butyrate Related Literature
-
Yong Ping Huang,Tao Tao,Zheng Chen,Wei Han,Ying Wu,Chunjiang Kuang,Shaoxiong Zhou,Ying Chen J. Mater. Chem. A, 2014,2, 18831-18837
-
Chung-Sung Yang,Mong-Shian Shih,Fang-Yi Chang New J. Chem., 2006,30, 729-735
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Marcin Czapla,Jack Simons Phys. Chem. Chem. Phys., 2018,20, 21739-21745
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5. Fatty acid eutectic mixtures and derivatives from non-edible animal fat as phase change materials†Pau Gallart-Sirvent,Marc Martín,Gemma Villorbina,Mercè Balcells,Aran Solé,Luisa F. Cabeza,Ramon Canela-Garayoa RSC Adv., 2017,7, 24133-24139
160721-25-5 (Ethyl 4-(3-Hydroxyphenyl)butyrate) Related Products
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